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Compound of Interest

Compound Name: PB28

Cat. No.: B575432 Get Quote

This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals working with PB28 (hydrochloride). The following procedures

are designed to ensure the safe handling, use, and disposal of this compound, minimizing risks

and establishing a secure laboratory environment.

Compound Identification: The information herein pertains to the sigma receptor ligand PB28
(hydrochloride), a chemical used in research, and not the pigment Cobalt Blue (also known as

PB28).

Chemical and Physical Properties
A summary of the key properties of PB28 (hydrochloride) is provided in the table below for easy

reference.
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Property Data

Formal Name

1-cyclohexyl-4-[3-(1,2,3,4-tetrahydro-5-methoxy-

1-naphthalenyl)propyl]-piperazine,

dihydrochloride

CAS Number 172907-03-8

Molecular Formula C24H38N2O • 2HCl

Formula Weight 443.5

Appearance A crystalline solid

Purity ≥98%

Solubility Soluble in Methanol and Water

Biological Activity

A sigma (σ) receptor ligand that binds to σ1 and

σ2 receptors, exhibiting anticancer and antiviral

properties.[1]

Hazard Identification and Personal Protective
Equipment (PPE)
PB28 (hydrochloride) is a hazardous substance that requires careful handling to prevent

exposure. The primary hazards are skin irritation, serious eye irritation, and potential

respiratory irritation.[2] Adherence to the following PPE guidelines is mandatory.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.caymanchem.com/product/31742
https://www.benchchem.com/product/b575432?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/31742m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b575432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Route Required PPE

Inhalation

A dust mask (type N95 or equivalent) should be

worn when handling the solid compound to

avoid inhaling dust particles. Work should be

conducted in a well-ventilated area, preferably in

a chemical fume hood.[2]

Skin Contact

Chemical-resistant gloves (e.g., nitrile) must be

worn at all times.[2] A lab coat is also required to

protect from accidental skin contact.[3][4]

Eye Contact

Safety glasses with side shields or goggles are

mandatory to protect against dust particles and

splashes.[2]

Ingestion

Eating, drinking, and smoking are strictly

prohibited in laboratory areas where this

compound is handled.[5]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling PB28
(hydrochloride) in a laboratory setting. Adherence to this workflow is crucial to minimize

exposure and ensure a safe working environment.
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Cleanup & Disposal

Don Appropriate PPE
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Prepare Well-Ventilated Workspace
(Chemical Fume Hood)

Ensure safety measures are in place

Weigh Solid PB28

Proceed to handling

Dissolve in Appropriate Solvent
(e.g., Methanol, Water)

Prepare for experiment

Decontaminate Glassware and Surfaces

After experiment completion

Dispose of Waste in Accordance with Regulations

Remove PPE

Wash Hands Thoroughly
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Caption: Standard operating procedure for handling PB28 (hydrochloride).
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Emergency Procedures
In the event of exposure, the following immediate actions should be taken:

If on skin: Wash with plenty of water. If skin irritation occurs, seek medical advice.[2]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[2]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[2]

If ingested: Seek immediate medical attention.

Contaminated clothing should be removed and washed before reuse.[2]

Disposal Plan
All waste materials, including unused PB28, contaminated consumables (e.g., pipette tips,

tubes), and cleaning materials, must be disposed of as hazardous chemical waste. Follow all

local, state, and federal regulations for hazardous waste disposal.[5][6] Do not allow the

substance to enter drains or watercourses.[7][8]

Signaling Pathway Interaction
PB28 is a high-affinity ligand for sigma-2 (σ2) receptors and also binds to sigma-1 (σ1)

receptors. Its interaction with these receptors is linked to its anticancer and antiviral effects.

The diagram below provides a simplified representation of this interaction.
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Caption: Simplified interaction of PB28 with sigma receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
PB28]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b575432#personal-protective-equipment-for-handling-
pb28]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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